molecular formula C20H16BrNO5 B2412547 (Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate CAS No. 622794-48-3

(Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate

Cat. No. B2412547
CAS RN: 622794-48-3
M. Wt: 430.254
InChI Key: BSCRJDPLUWTYKV-WQRHYEAKSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C20H16BrNO5 and its molecular weight is 430.254. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticholinergic Activities

  • A study synthesized various biologically active bromophenols, including derivatives of the target compound. These molecules demonstrated potent antioxidant activities and were tested for their efficacy against cholinergic enzymes including acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes. The novel bromophenols showed promising activities, suggesting their potential in antioxidant and anticholinergic applications (Rezai et al., 2018).

Antimicrobial Properties

  • Another research synthesized derivatives of 4-thiazolidinone from biphenyl-4-carboxylic acid, which showed significant biological activity against various microorganisms. Some synthesized derivatives demonstrated highly effective antimicrobial properties (Deep et al., 2014).

Anticancer Activities

  • The synthesis of 6-(Morpholin-4-yl)benzo[h]quinazolin-4(3H)-one derivatives indicated potential cytotoxicity against various cell lines. One compound, in particular, showed interesting anticancer activities, pointing towards its potential use in cancer treatment (Nowak et al., 2014).

α-Glucosidase Inhibitory and Antioxidant Activities

  • Research into benzimidazole derivatives containing triazole, thiadiazole, oxadiazole, and morpholine rings revealed significant α-glucosidase inhibitory and antimicrobial activities. These compounds also exhibited notable antioxidant properties (Menteşe et al., 2015).

Antifungal Activity

  • A study on the synthesis of 1-(2-(4-morpholinomethyl)-1H-benzoimidazol-1-yl)propan-2-one oxime-ethers demonstrated excellent antifungal activity, outperforming the control fungicide carbendazim. This highlights its potential in antifungal applications (Zhou et al., 2013).

properties

IUPAC Name

[(2Z)-2-[(2-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] morpholine-4-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16BrNO5/c21-16-4-2-1-3-13(16)11-18-19(23)15-6-5-14(12-17(15)27-18)26-20(24)22-7-9-25-10-8-22/h1-6,11-12H,7-10H2/b18-11-
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BSCRJDPLUWTYKV-WQRHYEAKSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CC=C4Br)O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CC=C4Br)/O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16BrNO5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

430.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Z)-2-(2-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate

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